Cas no 154057-15-5 (Ethyl 3-amino-4-(trifluoromethyl)benzoate)

Ethyl 3-amino-4-(trifluoromethyl)benzoate structure
154057-15-5 structure
Product Name:Ethyl 3-amino-4-(trifluoromethyl)benzoate
CAS No:154057-15-5
MF:C10H10F3NO2
MW:233.187113285065
CID:2126205
Update Time:2023-08-04

Ethyl 3-amino-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-amino-4-(trifluoromethyl)benzoate
    • YNNQZTINJDSFGJ-UHFFFAOYSA-N
    • 3-AMINO-4-(TRIFLUOROMETHYL)BENZOIC ACID ETHYL ESTER
    • 2-amino-alpha,alpha,alpha-trifluoro-p-toluic acid ethyl ester
    • Ethyl 3-amino-4-(trifluoromethyl)benzoate
    • Inchi: 1S/C10H10F3NO2/c1-2-16-9(15)6-3-4-7(8(14)5-6)10(11,12)13/h3-5H,2,14H2,1H3
    • InChI Key: YNNQZTINJDSFGJ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(=O)OCC)=CC=1N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Topological Polar Surface Area: 52.3

Ethyl 3-amino-4-(trifluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015002724-250mg
Ethyl 3-amino-4-(trifluoromethyl)benzoate
154057-15-5 97%
250mg
480.00 USD 2021-06-21
Alichem
A015002724-500mg
Ethyl 3-amino-4-(trifluoromethyl)benzoate
154057-15-5 97%
500mg
839.45 USD 2021-06-21
Alichem
A015002724-1g
Ethyl 3-amino-4-(trifluoromethyl)benzoate
154057-15-5 97%
1g
1,504.90 USD 2021-06-21
Enamine
EN300-6747504-0.05g
ethyl 3-amino-4-(trifluoromethyl)benzoate
154057-15-5
0.05g
$1152.0 2023-05-29
Enamine
EN300-6747504-0.1g
ethyl 3-amino-4-(trifluoromethyl)benzoate
154057-15-5
0.1g
$1207.0 2023-05-29
Enamine
EN300-6747504-0.25g
ethyl 3-amino-4-(trifluoromethyl)benzoate
154057-15-5
0.25g
$1262.0 2023-05-29
Enamine
EN300-6747504-0.5g
ethyl 3-amino-4-(trifluoromethyl)benzoate
154057-15-5
0.5g
$1316.0 2023-05-29
Enamine
EN300-6747504-1.0g
ethyl 3-amino-4-(trifluoromethyl)benzoate
154057-15-5
1g
$1371.0 2023-05-29
Enamine
EN300-6747504-2.5g
ethyl 3-amino-4-(trifluoromethyl)benzoate
154057-15-5
2.5g
$2688.0 2023-05-29
Enamine
EN300-6747504-5.0g
ethyl 3-amino-4-(trifluoromethyl)benzoate
154057-15-5
5g
$3977.0 2023-05-29
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd